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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853

Abstract

This document provides detailed protocols for the preparation of standard aqueous solutions of
chromic nitrate. Standard solutions with precise concentrations are critical for a wide range of
analytical, research, and quality control applications, including catalyst synthesis and corrosion
inhibition.[1] This application note outlines the necessary materials, safety precautions, and
step-by-step procedures for preparing both molar and parts-per-million (ppm) concentration
standards of chromium from chromium(lIl) nitrate nonahydrate (Cr(NOs)s-9H20).

Safety Precautions and Handling

Chromium nitrate is an oxidizing agent and presents several health hazards.[2] Strict
adherence to safety protocols is mandatory.

e General Handling: Use with adequate ventilation and avoid breathing in vapor or dust.[3]
Avoid contact with skin, eyes, and clothing.[2][3] Wash hands thoroughly after handling.[3][4]

e Hazard Statements: May intensify fire; it is an oxidizer.[2] It is harmful if swallowed and
causes skin and serious eye irritation.[2]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, protective gloves, and a lab coat.[2][4][5]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[2][3][5] Store
away from combustible materials, reducing agents, and other incompatible substances like
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powdered metals.[3][5][6]

» Disposal: Dispose of waste and surplus solutions according to all applicable federal, state,
and local regulations. It is recommended to contact a licensed professional waste disposal
service.[6]

Materials and Equipment
e Chemicals:

o Chromium(lll) nitrate nonahydrate (Cr(NOs)s3-9H20), Reagent Grade or higher (Molar
Mass: 400.15 g/mol ).[3][7]

o Deionized or distilled water.

e Equipment:

[¢]

Analytical balance (accurate to at least 0.1 mg)

1 L Class A volumetric flasks

[¢]

o Glass beakers (e.g., 400 mL)

o Magnetic stirrer and stir bar

o Weighing paper or boat

o Spatula

o Funnel

o Wash bottle with deionized water

o Appropriately labeled chemical storage bottles (e.g., amber glass)

Quantitative Data Summary

The following table summarizes the required mass of chromium(lll) nitrate nonahydrate for
preparing common standard solutions.
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Mass Required

Desired Chemical Molar Mass (
) per 1L of Source
Concentration  Formula Used g/mol ) .
Solution
0.1 M Cr(NO3)3 Cr(NO3)3-9H20 400.15 40.0¢g [8]
1000 ppm Cr3+ Cr(NO3)3-9H20 400.15 7.6960 g [9]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for preparing a standard solution from a

solid solute.
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1. Calculate Required
Mass of Solute

2. Accurately Weigh
Cr(NOs)3-9H20

3. Dissolve Solute in a
Beaker with Deionized Water
(approx. 250 mL)

Prepgration

4. Quantitatively Transfer
to 1 L Volumetric Flask

5. Rinse Beaker and Funnel
with Deionized Water into Flask

6. Dilute to the Mark
with Deionized Water

7. Stopper and Invert
Flask to Mix Thoroughly

Solution Hinalization

v

8. Transfer to a Labeled
Storage Bottle

Storage

Diagram 1: Standard Solution Preparation Workflow

Click to download full resolution via product page

Caption: Workflow for preparing a standard solution from a solid salt.
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Experimental Protocols

Protocol 1: Preparation of 1 L of 0.1 M Chromic Nitrate
Solution

This protocol yields a solution with a concentration of 0.1 moles of Cr(NOs)s per liter.

Calculation: Based on the molar mass of Cr(NOs)3-9H20 (400.15 g/mol ), 40.0 g are required
for 1 L of a 0.1 M solution.[8]

Weighing: Accurately weigh 40.0 g of Cr(NOs)3-9H20 using an analytical balance and a
clean weighing boat.

Dissolution: Transfer the weighed solid into a 400 mL beaker. Add approximately 250 mL of
deionized water and a magnetic stir bar. Place the beaker on a magnetic stirrer and stir until
the solid is completely dissolved.[10] The solution should be violet in color.[3]

Transfer: Carefully remove the stir bar. Using a funnel, quantitatively transfer the solution
from the beaker into a 1 L Class A volumetric flask.

Rinsing: Rinse the beaker and the funnel three times with small portions of deionized water,
ensuring all the rinse water is collected in the volumetric flask.

Dilution: Add deionized water to the volumetric flask until the bottom of the meniscus reaches
the calibration mark.

Mixing: Stopper the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

Storage: Transfer the final solution to a clean, dry, and clearly labeled storage bottle. Never
store standard solutions in a volumetric flask.[10] Store as per the safety guidelines in
Section 1. The solution is stable under normal storage conditions.[3]

Protocol 2: Preparation of 1 L of 1000 ppm Chromium
(Cr3*) Standard Solution

This protocol yields a solution containing 1000 mg of chromium per liter.
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o Calculation: To obtain 1000 mg (1.0 g) of Cr3+, the required mass of Cr(NOs)3-9H20 must be
calculated based on the atomic weight of chromium (51.996 g/mol ) and the molar mass of
the hydrate (400.15 g/mol ). Mass = (1.0 g Cr) * (400.15 g Cr(NO3)3-9H20 / 51.996 g Cr) =
7.6960 g

o Weighing: Accurately weigh 7.6960 g of Cr(NO3)3-9H20 using an analytical balance.[9]

» Dissolution: Transfer the weighed solid into a 400 mL beaker. Add approximately 250 mL of
deionized water and stir until the solid is completely dissolved.[9]

o Transfer: Using a funnel, quantitatively transfer the dissolved solution into a 1 L Class A
volumetric flask.

e Rinsing: Rinse the beaker and funnel thoroughly with small volumes of deionized water,
adding the rinsings to the flask.

e Dilution: Carefully add deionized water to the volumetric flask to bring the final volume to the
1 L calibration mark.[9]

o Mixing: Stopper the flask and invert it multiple times to ensure complete mixing and
homogeneity.

o Storage: Transfer the prepared 1000 ppm standard solution to a suitable, labeled storage
bottle. Store according to the safety guidelines. The solution has a fair shelf life when stored
in a cool, dry environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.flinnsci.com/sds_239.1-chromium-nitrate-solution/sds_239.1/
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25250A.pdf
https://www.senturyreagents.com/msds/chromium_nitrate_solution.pdf
https://www.laballey.com/products/chromium-nitrate-reagent
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
http://delloyd.50megs.com/MOBILE/AAstds.html
https://www.periodni.com/preparation_of_solutions.php?scq=Cr(NO3)3
https://www.benchchem.com/product/b1221853#protocol-for-preparing-a-standard-solution-of-chromic-nitrate
https://www.benchchem.com/product/b1221853#protocol-for-preparing-a-standard-solution-of-chromic-nitrate
https://www.benchchem.com/product/b1221853#protocol-for-preparing-a-standard-solution-of-chromic-nitrate
https://www.benchchem.com/product/b1221853#protocol-for-preparing-a-standard-solution-of-chromic-nitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221853?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

